Cas no 4124-63-4 (mercaptoacetaldehyde)

Mercaptoacetaldehyde (HS-CH₂-CHO) is a versatile organosulfur compound featuring both a thiol (–SH) and an aldehyde (–CHO) functional group. Its bifunctional reactivity makes it valuable in organic synthesis, particularly in the preparation of heterocycles, thioesters, and other sulfur-containing intermediates. The compound’s ability to participate in nucleophilic additions, condensations, and cyclization reactions enhances its utility in pharmaceutical and agrochemical applications. Mercaptoacetaldehyde is also employed in biochemical research, where its thiol group facilitates protein modifications and crosslinking. Proper handling is essential due to its reactivity and potential sensitivity to oxidation. Its unique structure offers a balance of stability and reactivity, making it a useful building block in specialized synthetic pathways.

mercaptoacetaldehyde structure

Product Name:mercaptoacetaldehyde

CAS No:4124-63-4

MF:C₂H₄OS

MW:76.1175594329834

CID:1512628

Update Time:2026-04-28

mercaptoacetaldehyde Chemical and Physical Properties

Names and Identifiers

- mercaptoacetaldehyde
- sulfanylacetaldehyde
- sulfhydryl acetaldehyde

Computed Properties

Exact Mass: 75.99832
Monoisotopic Mass: 75.998
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 4
Rotatable Bond Count: 1
Complexity: 20
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.1A^2

Experimental Properties

Density: 1.043
Boiling Point: 112.8 ℃ at 760mmHg
Flash Point: 22 ℃
Refractive Index: 1.444
PSA: 17.07
LogP: 0.11510

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